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Compound of Interest

Compound Name: 1-Methoxy-1-methylcyclohexane

Cat. No.: B14676444 Get Quote

An In-depth Technical Guide to 1-Methoxy-1-methylcyclohexane: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and reactivity of 1-Methoxy-1-methylcyclohexane. The information is presented to

support researchers, scientists, and professionals in the field of drug development and organic

chemistry.

Chemical Structure and Identification
1-Methoxy-1-methylcyclohexane is a cyclic ether with a methyl and a methoxy group

attached to the same carbon atom of a cyclohexane ring.

IUPAC Name: 1-methoxy-1-methylcyclohexane[1]

CAS Number: 34284-44-1[1]

Molecular Formula: C₈H₁₆O[1]

SMILES: CC1(CCCCC1)OC[1]

InChI Key: CDUHDFNXTKLDEU-UHFFFAOYSA-N[1]
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Physicochemical Properties
A summary of the key physicochemical properties of 1-Methoxy-1-methylcyclohexane is

provided in the table below.

Property Value Reference

Molecular Weight 128.21 g/mol [1]

Boiling Point
~148 °C (estimated for 1-

methoxy-4-methylcyclohexane)
[2]

Melting Point Not available

Density Not available

Solubility Not available

LogP 2.1 [1]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
1 [2]

Experimental Protocols
Synthesis of 1-Methoxy-1-methylcyclohexane via
Williamson Ether Synthesis
This protocol describes the synthesis of 1-Methoxy-1-methylcyclohexane from 1-

methylcyclohexanol and methanol.

Principle: The Williamson ether synthesis is an organic reaction that forms an ether from an

organohalide and a deprotonated alcohol (an alkoxide). In this modified approach, the alcohol

is deprotonated in situ using a strong base, followed by reaction with a methylating agent. A

more direct alkylation of the alcohol can also be achieved under acidic conditions, which is

mechanistically related to the SN1 reaction described in the reactivity section.

Experimental Workflow:
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Figure 1: General workflow for the synthesis of 1-Methoxy-1-methylcyclohexane.
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Materials:

1-methylcyclohexanol

Sodium hydride (NaH) or other strong base

Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

Methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether or other extraction solvent

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add

a stirred suspension of sodium hydride (1.1 equivalents) in anhydrous THF.

Cool the suspension to 0 °C using an ice bath.

Slowly add a solution of 1-methylcyclohexanol (1.0 equivalent) in anhydrous THF to the

suspension.

Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for

an additional hour, or until hydrogen gas evolution ceases.

Cool the resulting alkoxide solution back to 0 °C and add methyl iodide (1.2 equivalents)

dropwise.

Allow the reaction mixture to warm to room temperature and stir overnight.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC).
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Upon completion, carefully quench the reaction by the slow addition of saturated aqueous

ammonium chloride solution.

Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with brine (2 x 50 mL).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by fractional distillation to yield pure 1-Methoxy-1-
methylcyclohexane.

Reactivity: Acid-Catalyzed Cleavage
1-Methoxy-1-methylcyclohexane can undergo cleavage in the presence of strong acids, such

as hydroiodic acid (HI) or hydrobromic acid (HBr), via an Sₙ1 mechanism.

Principle: The ether oxygen is protonated by the strong acid, creating a good leaving group

(methanol). The departure of methanol results in the formation of a stable tertiary carbocation

(the 1-methylcyclohexyl cation). This carbocation can then be attacked by a nucleophile (e.g.,

I⁻ or Br⁻) to form a haloalkane or undergo elimination (E1) to form an alkene.

Reaction Pathway:
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Figure 2: Reaction pathways for the acid-catalyzed cleavage of 1-Methoxy-1-
methylcyclohexane.

Experimental Protocol (General):

Place 1-Methoxy-1-methylcyclohexane in a round-bottom flask equipped with a reflux

condenser.

Add a concentrated solution of hydrobromic or hydroiodic acid (excess).

Heat the mixture to reflux for several hours.

Monitor the reaction by GC or TLC to observe the disappearance of the starting material.

After completion, allow the mixture to cool to room temperature.
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Neutralize the excess acid carefully with a saturated solution of sodium bicarbonate.

Extract the product(s) with an organic solvent (e.g., diethyl ether).

Wash the organic layer with water and brine, then dry over an anhydrous salt.

Remove the solvent under reduced pressure.

Analyze the product mixture by GC-MS or NMR to identify the substitution and elimination

products. The product ratio will depend on the specific reaction conditions (acid,

temperature, etc.).

Biological Activity
Currently, there is no significant information available in the public domain regarding the

biological activities or signaling pathways associated with 1-Methoxy-1-methylcyclohexane. It

is primarily utilized as a synthetic intermediate in organic chemistry.

Safety Information
While specific safety data for 1-Methoxy-1-methylcyclohexane is not extensively

documented, it should be handled with the standard precautions for a flammable organic ether.

Hazards: Flammable liquid and vapor. May cause skin and eye irritation.

Handling: Use in a well-ventilated area, preferably in a fume hood. Keep away from heat,

sparks, and open flames. Ground and bond containers when transferring material.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Always consult the Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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